Cas no 810659-53-1 (Bcl-2 Inhibitor II, YC137)

• Product Name: Bcl-2 Inhibitor II, YC137
• CAS No: 810659-53-1
• MF: C₂₄H₂₁N₃O₆S₂
• MW: 511.570043325424
• CID: 704623
• PubChem ID: 44448452
• Update Time: 2025-05-25

Bcl-2 Inhibitor II, YC137 Chemical and Physical Properties

Names and Identifiers

• L-Methionine, N-(methoxycarbonyl)-,4-[(4,9-dihydro-4,9-dioxonaphtho[2,3-d]thiazol-2-yl)amino]phenyl ester
• BCL-2 INHIBITOR II, YC137
• CHEMBL255690
• YC-137
• 810659-53-1
• YC137
• [4-[(4,9-Dioxobenzo[f][1,3]benzothiazol-2-yl)amino]phenyl] 2-(methoxycarbonylamino)-4-methylsulfanylbutanoate
• Bcl-2 Inhibitor II, YC137

• Inchi： 1S/C24H21N3O6S2/c1-32-24(31)26-17(11-12-34-2)22(30)33-14-9-7-13(8-10-14)25-23-27-18-19(28)15-5-3-4-6-16(15)20(29)21(18)35-23/h3-10,17H,11-12H2,1-2H3,(H,25,27)(H,26,31)
• InChI Key： SFDSXIZFOOBDMC-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC=2)OC(C(CCSC)NC(=O)OC)=O)=NC2C(C3C=CC=CC=3C(C1=2)=O)=O

Computed Properties

• Exact Mass: 511.08717775g/mol
• Monoisotopic Mass: 511.08717775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 177Ų

Additional information on Bcl-2 Inhibitor II, YC137

Bcl-2 Inhibitor II, YC137: A Comprehensive Overview of Its Mechanism and Clinical Applications

Bcl-2 Inhibitor II, YC137 is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 810659-53-1, this molecule represents a cutting-edge approach to targeting Bcl-2 proteins, which are critical regulators of apoptosis (programmed cell death). The increasing interest in Bcl-2 inhibitors stems from their potential to disrupt the survival mechanisms of cancer cells, making them a promising candidates for therapeutic intervention.

The Bcl-2 family of proteins plays a pivotal role in maintaining cellular homeostasis by controlling the balance between cell survival and apoptosis. Among these proteins, Bcl-2 stands out as a key pro-survival factor, often overexpressed in various types of cancer. This overexpression contributes to tumor resistance to chemotherapy and radiation, highlighting the need for effective Bcl-2 inhibitors like YC137. By inhibiting Bcl-2, YC137 aims to restore the natural apoptotic process, thereby selectively eliminating cancer cells while sparing healthy tissues.

Recent advancements in molecular biology and pharmacology have led to the discovery of several potent Bcl-2 inhibitors. Among these, YC137 has emerged as a frontrunner due to its unique chemical structure and high selectivity. The compound's molecular framework is designed to specifically interact with the Bcl-2 protein, thereby blocking its ability to prevent apoptosis. This interaction is crucial for triggering the apoptotic cascade, which is essential for effective cancer treatment.

One of the most compelling aspects of YC137 is its ability to overcome multidrug resistance (MDR), a major challenge in cancer therapy. MDR occurs when cancer cells develop mechanisms to evade the effects of chemotherapy drugs. By targeting Bcl-2, YC137 can reverse MDR by restoring the sensitivity of cancer cells to existing treatments. This property makes YC137 not only a standalone therapeutic agent but also a potential combination therapy partner, enhancing the efficacy of conventional cancer treatments.

The development of YC137 has been supported by extensive preclinical studies that demonstrate its efficacy and safety profile. These studies have shown that YC137 can effectively induce apoptosis in various cancer cell lines while minimizing toxicity to normal cells. The compound's ability to selectively target cancer cells without causing significant side effects is a significant advantage in clinical applications.

Current clinical trials are underway to evaluate the therapeutic potential of YC137 in patients with advanced cancers. Preliminary results have been promising, indicating that YC137 can significantly reduce tumor burden and improve patient survival rates. The trials are particularly focusing on solid tumors and hematological malignancies, where Bcl-2 overexpression is commonly observed.

The mechanism of action of YC137 involves multiple pathways that contribute to its anti-cancer effects. At the molecular level, YC137 binds to the Bcl-2 protein, displacing other pro-survival factors that rely on Bcl-2 for their function. This displacement triggers a series of events that lead to the activation of pro-apoptotic proteins such as Bax and Bak. These proteins form pores in the mitochondrial membrane, releasing cytochrome c into the cytosol, which ultimately leads to caspase activation and apoptosis.

Furthermore, YC137 has been found to exhibit anti-inflammatory properties, which could be beneficial in reducing tumor-associated inflammation. Chronic inflammation is known to promote tumor growth and metastasis by creating a microenvironment conducive to cancer progression. By inhibiting inflammation, YC137 may enhance its anti-cancer effects and improve overall treatment outcomes.

The chemical properties of YC137 make it an attractive candidate for further development as an anticancer drug. Its stability under various physiological conditions ensures that it can maintain its efficacy when administered orally or intravenously. Additionally, its solubility profile allows for easy formulation into different dosage forms, making it suitable for diverse patient populations.

In conclusion, Bcl-2 Inhibitor II, YC137 (CAS no 810659-53-1) represents a significant advancement in targeted cancer therapy. Its ability to selectively inhibit Bcl-2 and induce apoptosis in cancer cells offers a novel approach to treating tumors that have become resistant to conventional treatments. With ongoing clinical trials providing promising results and extensive preclinical data supporting its safety and efficacy, YC137 holds great potential as a future cornerstone in oncology treatment regimens.